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Compound of Interest

Compound Name: beta-L-mannofuranose

Cat. No.: B8359742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the precise chemical structure of

beta-L-mannofuranose, a five-membered ring form of the L-isomeric monosaccharide

mannose. This document collates available quantitative data, outlines general experimental

approaches, and presents a visual representation of the molecule's stereochemistry.

Chemical Structure and Properties
Beta-L-mannofuranose is a specific anomer and stereoisomer of mannose. The "L"

designation indicates the stereochemical configuration relative to glyceraldehyde, while

"furanose" specifies the five-membered ring structure formed by the intramolecular cyclization

of the L-mannose chain. The "beta" (β) configuration at the anomeric carbon (C1) signifies that

the hydroxyl group attached to this carbon is cis to the CH₂OH group (at C5) in the Haworth

projection.

The molecular formula for beta-L-mannofuranose is C₆H₁₂O₆.[1] It is the enantiomer of the

more common beta-D-mannofuranose.

Visualization of the Chemical Structure
The following diagram illustrates the Haworth projection of beta-L-mannofuranose, detailing

the spatial arrangement of its hydroxyl groups.
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Protection of C2, C3, C5, and C6 hydroxyls
(e.g., using acetone to form isopropylidene acetals)

Formation of the furanose ring

Glycosylation to introduce the anomeric substituent

Selective deprotection to yield the target furanoside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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